Cas no 2229498-44-4 (1-(1-ethylcyclobutyl)cyclopropylmethanamine)

• Product Name: 1-(1-ethylcyclobutyl)cyclopropylmethanamine
• CAS No: 2229498-44-4
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 6221234
• PubChem ID: 165625200
• Update Time: 2025-11-06

1-(1-ethylcyclobutyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethylcyclobutyl)cyclopropylmethanamine
• [1-(1-ethylcyclobutyl)cyclopropyl]methanamine
• EN300-1772224
• 2229498-44-4

• Inchi： 1S/C10H19N/c1-2-9(4-3-5-9)10(8-11)6-7-10/h2-8,11H2,1H3
• InChI Key： AEQHXBANDKUWAA-UHFFFAOYSA-N
• SMILES： NCC1(CC1)C1(CC)CCC1

Computed Properties

• Exact Mass: 153.151749610g/mol
• Monoisotopic Mass: 153.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 1-(1-ethylcyclobutyl)cyclopropylmethanamine

Comprehensive Overview of 1-(1-ethylcyclobutyl)cyclopropylmethanamine (CAS No. 2229498-44-4)

1-(1-ethylcyclobutyl)cyclopropylmethanamine (CAS No. 2229498-44-4) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound features a unique structural motif combining a cyclobutyl and cyclopropyl ring, which makes it a valuable intermediate for the development of new pharmaceuticals and advanced materials. Researchers are particularly interested in its potential applications due to its structural complexity and the versatility it offers in synthetic transformations.

The chemical structure of 1-(1-ethylcyclobutyl)cyclopropylmethanamine includes a cyclopropylmethanamine group attached to a 1-ethylcyclobutyl moiety. This arrangement provides a rigid yet flexible framework that can be exploited for designing molecules with specific biological or physical properties. The presence of the amine functional group further enhances its reactivity, making it a key building block for the synthesis of more complex molecules. The compound's CAS number, 2229498-44-4, is essential for precise identification in chemical databases and regulatory documentation.

One of the most exciting aspects of 1-(1-ethylcyclobutyl)cyclopropylmethanamine is its potential role in drug discovery. The cyclopropyl and cyclobutyl rings are known to improve the metabolic stability and bioavailability of pharmaceutical compounds. As a result, this molecule is being explored as a precursor for the development of new therapeutics targeting central nervous system (CNS) disorders, inflammatory diseases, and even certain types of cancer. Its unique structure could also pave the way for innovations in agrochemicals and specialty chemicals.

In material science, 1-(1-ethylcyclobutyl)cyclopropylmethanamine is being investigated for its potential to contribute to the development of high-performance polymers and coatings. The rigidity of the cyclobutyl and cyclopropyl rings can impart desirable mechanical properties, such as increased tensile strength and thermal stability, to polymeric materials. Researchers are also exploring its use in the synthesis of liquid crystals and other advanced materials that require precise molecular architectures.

The synthesis of 1-(1-ethylcyclobutyl)cyclopropylmethanamine typically involves multi-step organic reactions, including cyclopropanation and amine functionalization. Advanced techniques such as asymmetric synthesis and catalytic methods are often employed to achieve high yields and enantiomeric purity. Given the growing demand for enantiomerically pure compounds in pharmaceuticals, this aspect of the molecule's synthesis is of particular interest to chemists and industrial researchers.

From a commercial perspective, the market for 1-(1-ethylcyclobutyl)cyclopropylmethanamine is expected to grow as its applications in pharmaceuticals and materials science become more apparent. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research institutions and industrial laboratories. Its CAS number, 2229498-44-4, is frequently searched in chemical procurement databases, reflecting its rising importance in the chemical industry.

Environmental and safety considerations are also critical when working with 1-(1-ethylcyclobutyl)cyclopropylmethanamine. While it is not classified as a hazardous material, proper handling procedures should always be followed to ensure safe usage in laboratory and industrial settings. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to best practices for chemical storage and disposal.

In conclusion, 1-(1-ethylcyclobutyl)cyclopropylmethanamine (CAS No. 2229498-44-4) represents a fascinating area of research with broad implications across multiple scientific disciplines. Its unique structural features, combined with its potential applications in drug development and material science, make it a compound of significant interest. As research progresses, we can expect to see even more innovative uses for this versatile molecule, further solidifying its place in the chemical landscape.